![molecular formula C11H13NO2S B6258847 4-[(4-methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione CAS No. 55357-70-5](/img/no-structure.png)
4-[(4-methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione
Description
4-[(4-methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione, also known as 4-MPA-2,3-DHT, is a small molecule compound with a wide range of applications in scientific research. It is a member of the thiophene family and is used in various biochemical and physiological studies. 4-MPA-2,3-DHT has been studied extensively due to its unique properties, which include its ability to act as an inhibitor of cytochrome P450 enzymes, as well as its ability to act as an antioxidant and anti-inflammatory agent. Furthermore, 4-MPA-2,3-DHT has been found to have a variety of applications in laboratory experiments, including its use as a substrate for drug metabolism studies and its ability to act as a fluorescent probe for imaging.
Scientific Research Applications
Reversible Colour Changes
The compound has been used in the creation of mixed films that exhibit reversible colour changes in response to exhaled breath . This is due to protonation of the aminoazobenzene caused by the organic acid and deprotonation by moisture . This property makes it useful in the development of visually recognizable environmental sensors .
Photoinduced Surface-relief-grating Formation
The ability of photoinduced surface-relief-grating (SRG) formation of the compound was found to be drastically enhanced by mixing with 4,4′,4′′-tris [3-methylphenyl (phenyl)amino]triphenylamine (m-MTDATA) due to the increase in glass-transition temperature . This suggests that the m-MTDATA molecules in the mixed film were transported together with the compound molecules upon irradiation with the writing beams .
Solvatofluorochromism
The compound was found to readily form an amorphous glass with a glass transition temperature of 9 °C and exhibit solvatofluorochromism in solution . Solvatofluorochromism refers to the change in the fluorescence of a compound depending on the solvent it is in. This property can be used in the development of sensors and imaging devices .
Vapochromism
The compound has been used in the development of vapochromic materials, which are materials that change color in response to the presence of a vapor . This property can be used in the development of sensors for detecting specific vapors .
Photomechanical Effects
Azobenzene derivatives, such as this compound, have been widely used for a variety of stimuli-responsive materials such as pH indicators, photochromic and photo-responsive materials . They have also been used to study photomechanical effects .
Creation of Amorphous Molecular Materials
The compound has been used in the creation of amorphous molecular materials that readily form amorphous glasses above room temperature . These materials have been used to provide a variety of functional films having a quite high concentration of functional moieties and having no grain boundaries between their moieties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[(4-methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione' involves the reaction of 4-methylacetophenone with thiosemicarbazide to form 4-(4-methylphenyl)-1,2,3-thiadiazole-5-thiol. This intermediate is then reacted with maleic anhydride to form the final product.", "Starting Materials": [ "4-methylacetophenone", "thiosemicarbazide", "maleic anhydride" ], "Reaction": [ "Step 1: 4-methylacetophenone is reacted with thiosemicarbazide in ethanol to form 4-(4-methylphenyl)-1,2,3-thiadiazole-5-thiol.", "Step 2: The intermediate 4-(4-methylphenyl)-1,2,3-thiadiazole-5-thiol is then reacted with maleic anhydride in the presence of a catalytic amount of glacial acetic acid to form the final product, 4-[(4-methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione." ] } | |
CAS RN |
55357-70-5 |
Product Name |
4-[(4-methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione |
Molecular Formula |
C11H13NO2S |
Molecular Weight |
223.3 |
Purity |
95 |
Origin of Product |
United States |
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